N-(6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2-yl)-3-(phenylsulfonyl)-N-(pyridin-3-ylmethyl)propanamide

• IUPAC Name: 3-(benzenesulfonyl)-N-(6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)propanamide
• InChI: InChI=1S/C24H21N3O5S2/c28-23(8-12-34(29,30)18-6-2-1-3-7-18)27(16-17-5-4-9-25-15-17)24-26-19-13-20-21(14-22(19)33-24)32-11-10-31-20/h1-7,9,13-15H,8,10-12,16H2
• InChI Key: WXIVUDWJIULPQE-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=C3C(=C2)SC(=N3)N(CC4=CN=CC=C4)C(=O)CCS(=O)(=O)C5=CC=CC=C5
• Molecular Formula: C24H21N3O5S2
• Molecular Weight: 495.6 g/mol
• CAS No.: 895027-54-0

Description

N-(6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2-yl)-3-(phenylsulfonyl)-N-(pyridin-3-ylmethyl)propanamide is a useful research compound. Its molecular formula is C24H21N3O5S2 and its molecular weight is 495.57. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimalarial and Antiviral Potential

N-(phenylsulfonyl)acetamide derivatives, which include compounds structurally similar to N-(6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2-yl)-3-(phenylsulfonyl)-N-(pyridin-3-ylmethyl)propanamide, have been investigated for their potential in antimalarial and antiviral applications. A study by Fahim and Ismael (2021) explored these compounds' in vitro antimalarial activity and their ability to target COVID-19, showing promise in both areas (Fahim & Ismael, 2021).

Antimicrobial and Antiproliferative Activities

Compounds with a thiazole core, such as the one , have been synthesized and evaluated for antimicrobial and antiproliferative activities. Mansour et al. (2020) reported that certain thiazole derivatives exhibited significant activity against microbial strains and cancer cell lines, highlighting their potential in the development of new antimicrobial and anticancer agents (Mansour et al., 2020).

Psychotropic, Anti-inflammatory, and Cytotoxic Effects

The thiazole and benzothiazole structures are key in synthesizing compounds with psychotropic, anti-inflammatory, and cytotoxic effects. Zablotskaya et al. (2013) synthesized derivatives that demonstrated sedative action, high anti-inflammatory activity, selective cytotoxic effects against tumor cell lines, and antimicrobial action, indicating the versatility of these compounds in medical research (Zablotskaya et al., 2013).

Novel Synthesis Techniques

Research into novel synthesis techniques of benzo[d]-1,2-thiazole derivatives, including methods involving directed lithiation, has been documented by Stanetty et al. (1997). These techniques are crucial for advancing the production and application of such compounds in various fields of scientific research (Stanetty et al., 1997).